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Compound of Interest

N-(8-methoxynaphthalen-1-
Compound Name:
yl)acetamide

Cat. No.: B515165

An In-depth Technical Guide to N-(8-methoxynaphthalen-1-yl)acetamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,
and potential biological relevance of N-(8-methoxynaphthalen-1-yl)acetamide. The data is
presented to be a valuable resource for professionals in the fields of chemical research and
drug development.

Chemical and Physical Properties

N-(8-methoxynaphthalen-1-yl)acetamide, also known as N-(8-methoxy-1-
naphthyl)acetamide, is an aromatic amide. The quantitative properties of this compound are
summarized in the table below.
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Property Value Source
CAS Number 102871-77-2 [1]
Molecular Formula C13H13NO2 [1]
Molecular Weight 215.25 g/mol [1]
IUPAC Name N-(8-methoxynaphthalen-1-

yl)acetamide

Canonical SMILES

CC(=0)NC1=CC=CC2=C1C(O
C)=CC=C2

InChl Key

Not available

Synthesis Protocol

A general and reliable method for the synthesis of N-(8-methoxynaphthalen-1-yl)acetamide

involves the N-acetylation of the corresponding amine, 8-methoxy-1-naphthylamine. The

following protocol describes this common laboratory procedure.

Experimental Protocol: N-Acetylation of 8-methoxy-1-

naphthylamine

Materials:

e 8-methoxy-1-naphthylamine

o Acetic anhydride

o Pyridine (or another suitable base)

e Dichloromethane (DCM) or other suitable aprotic solvent

e Saturated agueous sodium bicarbonate solution

e Anhydrous magnesium sulfate or sodium sulfate

o Standard laboratory glassware and magnetic stirrer
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Procedure:

o Dissolution: Dissolve 8-methoxy-1-naphthylamine (1 equivalent) in dichloromethane in a
round-bottom flask equipped with a magnetic stir bar.

» Addition of Base: Add pyridine (1.5 equivalents) to the solution. Cool the mixture in an ice
bath to 0°C.

o Acetylation: Slowly add acetic anhydride (1.2 equivalents) dropwise to the stirred solution.
Maintain the temperature at 0°C during the addition.

e Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture
to warm to room temperature. Stir for 2-4 hours, monitoring the reaction progress by thin-
layer chromatography (TLC).

e Quenching: Upon completion, carefully quench the reaction by adding a saturated aqueous
solution of sodium bicarbonate.

o Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash
it sequentially with water and brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system (e.g., ethanol/water) or by column chromatography on silica gel to yield the pure N-
(8-methoxynaphthalen-1-yl)acetamide.

General Workflow for N-Acetylation
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General Synthesis Workflow Diagram

Potential Biological Activity and Signhaling Pathways

While specific biological data for N-(8-methoxynaphthalen-1-yl)acetamide is not extensively
documented in publicly available literature, the broader class of acetamide and naphthalene
derivatives has shown significant pharmacological activities. Studies on related compounds
have reported antioxidant, anti-inflammatory, and antiproliferative effects.[2][3][4]

For instance, certain N-(naphthalen-2-yl)acetamide derivatives have demonstrated
antiproliferative activity against human cancer cell lines by inducing cell cycle arrest in the S
phase.[3] This suggests that compounds with a similar chemical scaffold, such as N-(8-
methoxynaphthalen-1-yl)acetamide, could potentially interact with cellular signaling
pathways that regulate cell proliferation and inflammation.

A hypothetical pathway that such a compound might influence is the NF-kB (nuclear factor
kappa-light-chain-enhancer of activated B cells) signaling pathway, which is a central mediator
of inflammatory responses. Inhibition of this pathway is a common mechanism for anti-
inflammatory drugs.
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Hypothetical Anti-Inflammatory Signaling Pathway
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Conceptual NF-kB Signaling Pathway Inhibition
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This guide serves as a foundational resource. Further experimental validation is necessary to
fully characterize the synthesis, and biological activity of N-(8-methoxynaphthalen-1-
yl)acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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yl-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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